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Compound of Interest

Compound Name: 3-Acetyl-2-pyridinecarboxylic acid

Cat. No.: B1324306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The strategic placement of functional groups on a pyridine ring can significantly influence the

physicochemical properties and biological activities of a molecule. This guide provides a

comparative analysis of 3-Acetyl-2-pyridinecarboxylic acid and its positional isomers,

offering a valuable resource for researchers in medicinal chemistry and drug development.

While direct comparative studies on the biological activities of these specific isomers are limited

in publicly available literature, this guide consolidates the existing data on their

physicochemical properties and discusses the general biological potential of this class of

compounds.

Physicochemical Properties
The position of the acetyl and carboxylic acid groups on the pyridine ring impacts properties

such as melting point, boiling point, and solubility. A summary of the available data for 3-
Acetyl-2-pyridinecarboxylic acid and its isomers is presented below. It is important to note

that all isomers share the same molecular formula (C8H7NO3) and molecular weight (165.15

g/mol ).
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Isomer
Systematic
Name

CAS
Number

Melting
Point (°C)

Boiling
Point (°C)

Water
Solubility

3-Acetyl-2-

pyridinecarbo

xylic acid

2-

Acetylnicotini

c acid

89942-59-6 126-127[1] - -

4-Acetyl-2-

pyridinecarbo

xylic acid

4-

Acetylpicolini

c acid

135450-67-8

(ethyl ester)
- - -

5-Acetyl-2-

pyridinecarbo

xylic acid

5-

Acetylpicolini

c acid

65184-39-6 - - -

6-Acetyl-2-

pyridinecarbo

xylic acid

6-

Acetylpicolini

c acid

122637-39-2 137[2][3]
360.4±27.0

(Predicted)[2]

Slightly

soluble[2][3]

Data for 4-Acetyl-2-pyridinecarboxylic acid is for its ethyl ester derivative.[4][5]

Biological Activities: A General Overview
Pyridinecarboxylic acid derivatives are a well-established class of compounds with a broad

spectrum of biological activities, making them privileged scaffolds in drug discovery.[6][7][8]

While specific comparative data for the acetylated isomers is scarce, the general activities

reported for this class of compounds include:

Enzyme Inhibition: Many pyridine carboxylic acid derivatives have been developed as potent

enzyme inhibitors with applications in treating various diseases, including cancer,

inflammation, and metabolic disorders.[7]

Antimicrobial Activity: Certain derivatives have shown promising activity against bacteria and

fungi.[6] For instance, some piperidinothiosemicarbazone derivatives of pyridine carboxylic

acids have exhibited significant tuberculostatic activity.[9]

Antiviral Activity: The pyridine carboxylic acid scaffold has been utilized in the development

of antiviral agents, including protease inhibitors.[7]
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CNS Activity: Some derivatives have been investigated for their potential effects on the

central nervous system.[10]

The specific biological profile of each 3-Acetyl-2-pyridinecarboxylic acid isomer will be

determined by the spatial arrangement of the acetyl and carboxylic acid groups, which

influences their interaction with biological targets. Further experimental studies are required to

elucidate the specific activities of each isomer.

Experimental Protocols
Detailed experimental protocols for the synthesis of each specific isomer are not readily

available in a single source. However, a general and adaptable method for the synthesis of

acetylpyridines from pyridinecarboxylic acid esters has been reported. The following is a

representative protocol that could be adapted for the synthesis of the target compounds.

Representative Synthesis of an Acetylpyridine from a Pyridinecarboxylic Acid Ester

This protocol is based on the general method for the preparation of acetylpyridines by reacting

a pyridinecarboxylic ester with acetic acid in the gas phase over a catalyst.[11]

Materials:

Appropriate isomer of pyridinecarboxylic acid ester (e.g., ethyl 2-pyridinecarboxylate)

Acetic acid

Catalyst: Titanium dioxide and an alkali or alkaline earth metal oxide supported on alumina-

silica[11]

Tubular reactor

Inert gas (e.g., Nitrogen)

Standard laboratory glassware and purification apparatus (e.g., distillation, chromatography)

Procedure:
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Catalyst Preparation: Prepare the catalyst as described in the literature, ensuring a high

surface area and appropriate porosity.[11]

Reaction Setup: Pack the tubular reactor with the prepared catalyst. Heat the reactor to the

desired reaction temperature (e.g., 410 °C) under a flow of inert gas.[11]

Reaction Execution: A mixture of the pyridinecarboxylic acid ester and acetic acid is

vaporized and passed through the heated catalyst bed. The flow rate and ratio of reactants

should be optimized for maximum conversion.[11]

Product Collection: The reaction products are cooled and collected. The collected mixture

will contain the desired acetylpyridine, unreacted starting materials, and byproducts.

Purification: The desired acetylpyridine product is isolated and purified from the reaction

mixture using standard techniques such as distillation or column chromatography.

Carboxylic Acid Formation: If the starting material was an ester, the resulting acetylpyridine

ester can be hydrolyzed to the corresponding carboxylic acid using standard acidic or basic

hydrolysis conditions.

Visualizations
Workflow for In Vitro Enzyme Inhibition Assay

The following diagram illustrates a typical workflow for assessing the inhibitory activity of the

synthesized compounds against a specific enzyme, a common practice in drug discovery

based on this scaffold.
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General Workflow for In Vitro Enzyme Inhibition Assay
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Caption: A generalized workflow for determining the in vitro enzyme inhibitory activity of a

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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